Cas no 499785-49-8 (1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate)

• Product Name: 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate
• CAS No: 499785-49-8
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 841199
• Update Time: 2026-04-29

1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate Chemical and Physical Properties

Names and Identifiers

• 1-O-ethyl 4-O-(2-oxo-1,2-diphenylethyl) butanedioate
• 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate
• 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate

• Inchi： InChI=1S/C20H20O5/c1-2-24-17(21)13-14-18(22)25-20(16-11-7-4-8-12-16)19(23)15-9-5-3-6-10-15/h3-12,20H,2,13-14H2,1H3
• InChI Key： FRKIBCIEEKBVGD-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)OC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 340.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10

Experimental Properties

• Melting Point: 48 °C
• PSA: 69.67000
• LogP: 3.49710

1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins

Additional information on 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate

Introduction to 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate (CAS No: 499785-49-8)

1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate, identified by the chemical compound code CAS No: 499785-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This ester derivative, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications. The compound's molecular structure, featuring a succinate moiety linked to an ethyl group and a substituted phenethyl side chain, contributes to its distinctive reactivity and potential utility in synthetic chemistry.

The chemical composition of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate is meticulously designed to facilitate its role in advanced chemical synthesis. The presence of the succinate group provides a versatile platform for further functionalization, while the phenethyl side chain introduces steric and electronic features that can influence its interactions with biological targets. Such structural attributes have positioned this compound as a subject of interest in the exploration of novel pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with enhanced selectivity and reduced toxicity. 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate aligns with this trend due to its potential to serve as an intermediate in the synthesis of bioactive compounds. Researchers have been particularly intrigued by its ability to modulate enzyme activity and signal transduction pathways, which are critical in the treatment of various diseases. The compound's dual functionality—combining both a reactive ester group and a complex aromatic system—makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, and compounds that can effectively bind to target enzymes without causing off-target effects are highly sought after. The structural features of this compound allow it to interact with specific enzymatic sites, potentially leading to the development of drugs with improved efficacy and safety profiles. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain proteases and kinases, which are implicated in inflammatory responses and cancer progression.

The synthesis of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the succinate ester followed by the introduction of the phenethyl side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the precision required in pharmaceutical chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, allowing researchers to predict and optimize its pharmacological properties. These computational approaches complement experimental work by offering a rapid and cost-effective means of screening potential drug candidates. The integration of computational methods with traditional wet chemistry has accelerated the pace of drug discovery significantly.

The potential applications of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate extend beyond enzyme inhibition. Its structural motifs have been explored in the development of novel materials with applications in biotechnology and nanotechnology. For example, researchers have investigated its use as a precursor for polymers that exhibit specific biodegradability profiles or as a component in drug delivery systems designed for targeted therapy. These interdisciplinary applications highlight the versatility of this compound and its relevance across multiple scientific domains.

As research continues to evolve, the therapeutic potential of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate is likely to expand further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully harness its capabilities. By leveraging cutting-edge synthetic techniques and computational tools, scientists can uncover new ways to utilize this compound in addressing unmet medical needs. The journey from laboratory discovery to clinical application is arduous but fraught with opportunities for innovation.

The safety profile of 1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are necessary to assess its potential side effects and ensure that it meets regulatory standards for human use. These studies often involve in vitro assays as well as animal models to evaluate acute and chronic toxicity. A thorough understanding of its safety profile will be instrumental in determining its viability for clinical translation.

In conclusion,1-Ethyl 4-(2-Oxo-1,2-diphenylethyl) succinate (CAS No: 499785-49-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis underscores its importance in medicinal chemistry research. As scientific knowledge progresses，this compound will continue to be explored for new applications，offering hope for innovative treatments across various therapeutic areas.